tert-Butyl 4-(3-((5-(trifluoromethyl)pyridin-2-yl)oxy)benzylidene)piperidine-1-carboxylate
Overview
Description
This compound is a member of the class of organic compounds known as 4-benzylpiperidines . It has a molecular weight of 434.45 and a molecular formula of C23H25F3N2O3 . It’s a solid substance .
Synthesis Analysis
The synthesis of similar compounds involves various steps. For instance, the synthesis of “tert-Butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate” involves the reaction of 1-Boc-4-(4-Iodo-1H-pyrazol-1-yl)piperidine and 1-4,4,4’,4’,5,5,5’,5’-Octamethyl-2,2’-bi(1,3,2-dioxaborolane), which can also be obtained by purification and isolation from tert-Butyl 4-((methylsulfonyl)oxy)piperidine-1-carboxylate .Molecular Structure Analysis
The molecular structure of this compound includes a benzyl group attached to the 4-position of a piperidine .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 434.45 and a molecular formula of C23H25F3N2O3 .Scientific Research Applications
Synthesis and Potential in Anticancer Drugs
The synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a closely related compound, plays a crucial role as an intermediate in the development of small molecule anticancer drugs. This compound has shown promise due to its ability to affect the PI3K/AKT/mTOR pathway, which is significant in cancer cell growth and survival. Its synthesis involves several steps, including nucleophilic substitution and oxidation reactions, highlighting its potential in overcoming resistance issues in current cancer therapies (Zhang, Ye, Xu, & Xu, 2018).
Role in Synthesis of Biologically Active Compounds
Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, another related compound, is an important intermediate in synthesizing various biologically active compounds like crizotinib. This compound's synthesis from tert-butyl-4-hydroxypiperidine-1-carboxylate demonstrates its significance in the pharmaceutical industry (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
Comparative Study in Synthesis Processes
A comparative study focusing on the synthesis of a series of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles offers insight into different synthesis methods for similar compounds. The study explores various reaction media and their impact on the yield and regioselectivity, which is vital for optimizing the synthesis of such compounds (Martins, Marzari, Frizzo, Zanatta, Buriol, Andrade, Zanatta, & Bonacorso, 2012).
Palladium-Catalyzed Coupling Reactions
The synthesis and characterization of tert-butylcarbonyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate, a compound with structural similarities, have been studied. This compound undergoes palladium-catalyzed coupling reactions, indicating its potential use in creating various chemical derivatives for research and pharmaceutical applications (Wustrow & Wise, 1991).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 4-[[3-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methylidene]piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25F3N2O3/c1-22(2,3)31-21(29)28-11-9-16(10-12-28)13-17-5-4-6-19(14-17)30-20-8-7-18(15-27-20)23(24,25)26/h4-8,13-15H,9-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCDWBPDXKWWGSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=CC2=CC(=CC=C2)OC3=NC=C(C=C3)C(F)(F)F)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25F3N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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